Cas no 2172196-57-3 (6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one)
6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1452356
- 2172196-57-3
- 6-amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
- 6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
-
- Inchi: 1S/C14H15BrN4O2/c15-10-3-1-9(2-4-10)11-12(16)17-14(18-13(11)20)19-5-7-21-8-6-19/h1-4H,5-8H2,(H3,16,17,18,20)
- InChI Key: AOXMFRZOYQLHMC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C(N)N=C(NC1=O)N1CCOCC1
Computed Properties
- Exact Mass: 350.03784g/mol
- Monoisotopic Mass: 350.03784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80Ų
6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452356-1.0g |
2172196-57-3 | 1g |
$0.0 | 2023-06-06 | |||
| Enamine | EN300-1452356-50mg |
2172196-57-3 | 50mg |
$1296.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-100mg |
2172196-57-3 | 100mg |
$1357.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-250mg |
2172196-57-3 | 250mg |
$1420.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-500mg |
2172196-57-3 | 500mg |
$1482.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-1000mg |
2172196-57-3 | 1000mg |
$1543.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-2500mg |
2172196-57-3 | 2500mg |
$3025.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-5000mg |
2172196-57-3 | 5000mg |
$4475.0 | 2023-09-29 | |||
| Enamine | EN300-1452356-10000mg |
2172196-57-3 | 10000mg |
$6635.0 | 2023-09-29 |
6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one: A Comprehensive Overview
The compound 6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one, identified by the CAS number 2172196-57-3, is a structurally complex organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound belongs to the class of dihydropyrimidinones, which are known for their versatile applications in drug design and synthesis. The presence of functional groups such as the amino group, bromophenyl moiety, and morpholine ring introduces unique chemical properties that make this compound a subject of interest in both academic and industrial settings.
Recent studies have highlighted the importance of dihydropyrimidinones in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The 6-Amino group in this compound plays a pivotal role in enhancing its bioavailability and binding affinity to target proteins. Additionally, the 4-bromophenyl substituent contributes to the molecule's stability and ability to interact with biological systems. The inclusion of a morpholine ring further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of this compound.
The application of computational chemistry tools has provided deeper insights into the molecular interactions of CAS 2172196-57-3. Molecular docking studies have revealed that this compound exhibits strong binding affinities towards several therapeutic targets, including protein kinases and enzymes involved in metabolic pathways. These findings underscore its potential as a lead compound in drug discovery programs aimed at treating conditions such as inflammatory diseases, neurodegenerative disorders, and cardiovascular ailments.
Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate efficient charge transport is highly valued.
In conclusion, 6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one, with its CAS number 2172196-57-3, represents a multifaceted molecule with diverse applications across various scientific disciplines. Its structural features and chemical properties position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its functionality, this compound is poised to make significant contributions to the advancement of science and technology.
2172196-57-3 (6-Amino-5-(4-bromophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)